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Compound of Interest

Compound Name: DNSAH-15N2

Cat. No.: B12379759

This technical guide provides an in-depth overview of DNSAH-15N2, its application as an
internal standard in the quantitative analysis of the nitrofuran metabolite 3,5-dinitrosalicylic acid
hydrazide (DNSAH), and relevant supplier information. This document is intended for
researchers, scientists, and drug development professionals working in food safety, veterinary
medicine, and analytical chemistry.

Introduction to DNSAH-15N2

DNSAH-15N2 is the stable isotope-labeled form of 3,5-dinitrosalicylic acid hydrazide (DNSAH),
incorporating two 15N isotopes. DNSAH is a metabolite of the banned nitrofuran veterinary
drug, nifursol. Due to the prohibition of nitrofurans in food-producing animals in many
jurisdictions, sensitive analytical methods are required to detect their residues in various food
matrices. DNSAH-15N2 serves as an ideal internal standard for quantitative analysis by
isotope dilution mass spectrometry, a highly accurate and precise analytical technique.[1][2][3]

Chemical Information:
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Property Value

IUPAC Name 2-hydroxy-3,5-dinitro(15N)benzohydrazide[4][5]
3,5-Dinitrosalicylhydrazide-15N2, 3,5-Dinitro-

Synonyms o ) )
salicylic Acid Hydrazide-15N2[4][5]

CAS Number 1346598-09-1[4]

Molecular Formula C7H6N215N206

Molecular Weight 244.13 g/mol [4]

Suppliers and Pricing

DNSAH-15N2 is available from several chemical suppliers specializing in reference standards
and isotopically labeled compounds. Pricing is typically available upon request and may vary
based on quantity and purity.

Known Suppliers:

o MedChemExpress

e LGC Standards[1]

e Sangon Biotech (A T 44T F%)[6]

Note: Pricing information is not publicly listed and requires inquiry with the respective suppliers.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique for highly
accurate quantification. It relies on the addition of a known amount of an isotopically labeled
version of the analyte (in this case, DNSAH-15N2) to the sample at the beginning of the
analytical process. The labeled internal standard is chemically identical to the analyte of
interest (DNSAH) and therefore behaves similarly during sample preparation, extraction, and
chromatographic separation. Because the mass spectrometer can differentiate between the
analyte and the internal standard based on their mass-to-charge ratio (m/z), any sample loss
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during the procedure affects both compounds equally. This allows for a very precise

determination of the analyte concentration.

DNSAH (Analyte)

Sample Preparation LC-MS/MS Analysis

Extraction & Detection &
Purification Quantification

Click to download full resolution via product page

Principle of Isotope Dilution using DNSAH-15N2.

Experimental Protocol: Quantification of DNSAH in
Food Matrices

The following is a generalized experimental protocol for the quantification of DNSAH in food
matrices such as honey, milk, eggs, and animal tissues, based on the Taiwanese "Method of
Test for Veterinary Drug Residues in Foods - Test of Nitrofuran Metabolites".

Reagents and Materials
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o DNSAH-15N2 internal standard
 DNSAH reference standard

e Methanol, HPLC grade

o Ethyl acetate, HPLC grade

e n-Hexane, HPLC grade

¢ Dimethylsulfoxide (DMSO)

o 2-Nitrobenzaldehyde (derivatizing agent)
e Dipotassium hydrogen phosphate

e Sodium chloride

e Sodium hydroxide

e Ammonium acetate

e Hydrochloric acid

e Deionized water (resistivity = 18 MQecm)

e Solid Phase Extraction (SPE) cartridges (e.g., Mega Bond Elut Plexa)

Standard and Internal Standard Preparation

 Internal Standard Stock Solution: Accurately weigh the equivalent of 5 mg of DNSAH-15N2
and dissolve it in a 50 mL volumetric flask with methanol. Store this stock solution in the dark
in a freezer.

» Standard Stock Solution: Accurately weigh approximately 5 mg of DNSAH reference
standard into a 50 mL volumetric flask, dissolve with 2 mL of DMSO, and dilute to volume
with methanol. Store this stock solution in the dark in a freezer.
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e Working Standard Solution: Mix appropriate volumes of the standard stock solution and
dilute with methanol to a concentration of 100 ng/mL.

Sample Preparation

e Homogenization: Homogenize the food sample.
e Hydrolysis and Derivatization:

To a known amount of the homogenized sample, add the DNSAH-15N2 internal standard

o

solution.

o

Add hydrochloric acid to facilitate the release of protein-bound DNSAH.

[¢]

Add 2-nitrobenzaldehyde to derivatize the DNSAH and DNSAH-15N2.

Incubate the mixture to allow for complete hydrolysis and derivatization.

[¢]

o Extraction:

o Neutralize the sample with sodium hydroxide.

o Perform a liquid-liquid extraction with a suitable solvent such as ethyl acetate.
 Purification:

o The extract may be further purified using solid-phase extraction (SPE) to remove matrix
interferences.
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Workflow for DNSAH analysis in food samples.

LC-MS/MS Analysis

 Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer (LC-
MS/MS) with an electrospray ionization (ESI) source is used.

o Chromatographic Column: A C18 reversed-phase column is typically employed for

separation.

» Mobile Phase: A gradient of ammonium acetate in water and methanol is commonly used.
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» Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode.

MRM Transitions for DNSAH and DNSAH-15N2:

Compound lonization Mode Precursor lon (m/z)  Product lon (m/z)
DNSAH ESI- 374 182*

374 226

374 183

DNSAH-15N2 (1.S.) ESI- 376 183

Quantitative ion

Quantitative Data

The use of DNSAH-15N2 as an internal standard allows for the achievement of low detection
and quantification limits in various food matrices.

Matrix Limit of Quantitation (LOQ)
Honey 0.5 ppb
Milk 0.5 ppb
Eggs 0.5 ppb
Animal Tissue (muscle, viscera) 0.5 ppb
Aquatic Products 0.5 ppb

Data sourced from the Taiwanese "Method of Test for Veterinary Drug Residues in Foods - Test
of Nitrofuran Metabolites".

Conclusion

DNSAH-15N2 is an essential tool for the accurate and reliable quantification of the nitrofuran
metabolite DNSAH in a variety of food products. Its use as an internal standard in isotope
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dilution LC-MS/MS methods enables regulatory laboratories and food safety professionals to
monitor for the illegal use of nifursol, thereby ensuring the safety of the food supply. The
detailed experimental protocol provided in this guide serves as a comprehensive resource for
the implementation of this analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. macvetrev.mk [macvetrev.mk]

2. VETERINARY DRUG RESIDUE TESTING - SGS Taiwan [sgs.com.tw]

3. Determination of Nitrofuran Metabolites in Fish by Ultraperformance Liquid
Chromatography-Photodiode Array Detection with Thermostatic Ultrasound-Assisted
Derivatization - PMC [pmc.ncbi.nlm.nih.gov]

e 4. vliz.be [vliz.be]
o 5. fda.gov.tw [fda.gov.tw]

¢ 6. Complete validation according to current international criteria of a confirmatory
guantitative method for the determination of nitrofuran metabolites in seafood by liquid
chromatography isotope dilution tandem mass spectrometry: Full Paper PDF & Summary |
Bohrium [bohrium.com]

 To cite this document: BenchChem. [Technical Guide: DNSAH-15N2 for Quantitative
Analysis of Nitrofuran Residues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379759#dnsah-15n2-supplier-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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